Cas no 139376-61-7 (1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene)

• Product Name: 1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene
• CAS No: 139376-61-7
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6192641
• PubChem ID: 165662385
• Update Time: 2025-05-19

1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene
• 139376-61-7
• EN300-1855857

• Inchi： 1S/C13H15NO/c1-13(2,14-9-15)12-8-7-10-5-3-4-6-11(10)12/h3-6,12H,7-8H2,1-2H3
• InChI Key： FBLHKLOGXJSHPQ-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene

Introduction to 1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene (CAS No. 139376-61-7)

1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene, identified by its Chemical Abstracts Service (CAS) number 139376-61-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of dihydroindene derivatives, characterized by a fused cyclohexane ring system with an isocyanate functional group at the 1-position and a propyl chain substituent. The presence of the isocyanate moiety makes it a versatile intermediate in synthetic chemistry, particularly in the development of polymers, coatings, and bioactive molecules.

The isocyanate group (–NCO) is highly reactive and participates in a variety of chemical transformations, including condensation reactions with amines to form ureas, addition reactions with alcohols to yield carbamates, and polymerization processes to create polyurethanes. These reactivity patterns make 1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene a valuable building block for constructing complex molecular architectures. In pharmaceutical applications, isocyanate-functionalized compounds have been explored for their potential as kinase inhibitors, protease modulators, and other therapeutic agents targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the utility of dihydroindene scaffolds in drug design due to their favorable pharmacokinetic properties and ability to interact with biological targets. The structural motif of 1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene offers a unique combination of rigidity from the cyclohexane ring and flexibility from the propyl chain, which can be exploited to optimize binding affinity and selectivity. For instance, studies have demonstrated that modifications at the 2-position of the dihydroindene core can significantly alter receptor interactions, making this class of compounds attractive for structure-based drug design.

The synthesis of 1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the reaction of 2-isopropenylindene with phosgene or its equivalents to introduce the isocyanate group. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the dihydroindene ring system with high regioselectivity. The choice of synthetic route depends on factors such as yield optimization, scalability, and environmental considerations.

In terms of biological activity, preliminary studies on derivatives of 1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene have shown promise in modulating enzyme activity and cell signaling pathways. For example, certain analogs have been found to inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, the compound’s ability to engage with lipophilic pockets in protein targets suggests potential applications in neurodegenerative diseases where membrane-associated receptors play a pivotal role. These findings underscore the importance of exploring this chemical scaffold further for therapeutic development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery due to their diverse biological activities and structural complexity. Dihydroindenes are no exception, offering a rich palette of structural variations that can be tailored for specific pharmacological outcomes. The reactivity of the isocyanate group provides an additional layer of versatility, allowing for post-synthetic modifications that can enhance drug-like properties such as solubility and metabolic stability. As a result, 1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene represents a promising candidate for further investigation in lead optimization campaigns.

From an academic research perspective, this compound serves as a valuable tool for understanding fundamental chemical principles governing molecular interactions. Its incorporation into libraries for high-throughput screening enables researchers to identify novel bioactive molecules rapidly. Moreover, computational studies have been employed to model the binding modes of 1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene with target proteins, providing insights into its mechanism of action. Such integrative approaches combining experimental synthesis with computational modeling are becoming increasingly indispensable in modern drug discovery.

The future directions for research involving 1-(2-isocyanatopropan-2-yl)-2,3-dihydro-1H-indene are multifaceted. One area of interest is expanding its utility in medicinal chemistry by developing novel synthetic methodologies that improve efficiency and sustainability. For instance, catalytic systems that minimize waste or enable asymmetric synthesis could enhance accessibility to enantiomerically pure derivatives. Another avenue involves exploring its applications in material science beyond polymers; its unique structural features might find use in functional materials or organic electronics.

Additionally, 1-(2-isocyanatopropan-2 -yl)- 23 -dihydro - 11 H - indene could play a role in addressing unmet medical needs by serving as a scaffold for next-generation therapeutics targeting emerging diseases or resistant pathogens. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical applications efficiently. By leveraging interdisciplinary approaches—combining organic synthesis with biochemistry、pharmacology、and computational biology—researchers can accelerate progress toward developing innovative treatments based on this compound.